N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide

• IUPAC Name: N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C18H14N4OS/c23-18(13-10-21-14-5-2-1-4-12(13)14)22-11-15-17(20-8-7-19-15)16-6-3-9-24-16/h1-10,21H,11H2,(H,22,23)
• InChI Key: STZQQMVLMMACED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)NCC3=NC=CN=C3C4=CC=CS4
• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol

Description

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide (NTPIC) is a heterocyclic organic compound that is commonly used in scientific research. It belongs to a class of compounds known as pyrazines, which are characterized by their nitrogen-containing six-membered ring structures. NTPIC has several unique properties that make it useful for a wide range of applications, including its ability to act as a ligand for metal ions and its ability to interact with proteins and other biomolecules. NTPIC has been used in a variety of research areas, including drug development, enzyme inhibition, and protein-protein interactions.

Mechanism of Action

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide acts as a ligand for metal ions, which can be used to modulate the activity of enzymes and other proteins. This compound binds to metal ions, such as zinc and copper, and can inhibit the activity of enzymes by blocking the binding of the enzyme's substrate. This compound can also interact with proteins and other biomolecules, such as G-protein coupled receptors and G-proteins, which are involved in signal transduction.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. This compound has also been shown to interact with G-protein coupled receptors and G-proteins, which are involved in signal transduction. In addition, this compound has been shown to have anti-inflammatory, anti-bacterial, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide has several advantages for use in laboratory experiments, including its ability to act as a ligand for metal ions and its ability to interact with proteins and other biomolecules. This compound is also relatively easy to synthesize using the Biginelli, Mannich, and Ugi four-component reactions. However, there are some limitations to using this compound in laboratory experiments, including its relatively low solubility in water and its relatively low stability in organic solvents.

Future Directions

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide has a wide range of potential future applications, including drug development, enzyme inhibition, and protein-protein interactions. This compound could be used to develop new drugs that target specific enzymes or proteins, or to study the mechanisms of action of existing drugs. This compound could also be used to study protein-protein interactions, such as the interaction between G-protein coupled receptors and G-proteins, which are involved in signal transduction. Additionally, this compound could be used to study the effects of various environmental factors, such as temperature and pH, on the activity of enzymes and other proteins. Finally, this compound could be used to study the effects of various drugs on the activity of enzymes and other proteins.

Synthesis Methods

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide can be synthesized using several different methods, including the Biginelli reaction, the Mannich reaction, and the Ugi four-component reaction. The Biginelli reaction is the most commonly used method for synthesizing this compound and involves the reaction of a thiophene-2-carboxaldehyde, a urea, and an aldehyde in the presence of an acid catalyst. The Mannich reaction involves the reaction of a thiophene-2-carboxaldehyde, a secondary amine, and an aldehyde in the presence of an acid catalyst. The Ugi four-component reaction involves the reaction of a thiophene-2-carboxaldehyde, an amine, an aldehyde, and an isocyanide in the presence of an acid catalyst.

Scientific Research Applications

N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide has been used in a variety of scientific research applications, including drug development, enzyme inhibition, and protein-protein interactions. In drug development, this compound has been used as a ligand for metal ions, which can be used to modulate the activity of enzymes and other proteins. This compound has also been used to inhibit enzymes, such as the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. This compound has also been used to study protein-protein interactions, such as the interaction between the proteins G-protein coupled receptor and G-protein.